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Compound of Interest

Compound Name:
2-Amino-3-bromo-5-

phenylpyridine

Cat. No.: B015249 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Amino-3-bromo-5-phenylpyridine was

not located. The following guidance is based on the safety profiles of structurally similar

compounds, including other brominated and aminated pyridines. It is imperative to treat 2-
Amino-3-bromo-5-phenylpyridine as a potentially hazardous substance and to handle it with

the utmost care in a controlled laboratory environment.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Amino-3-bromo-5-phenylpyridine. The protocols

outlined below are designed to minimize risk and ensure safe operational conduct and

disposal.

Hazard Profile
Based on analogous compounds, 2-Amino-3-bromo-5-phenylpyridine is anticipated to

present the following hazards:

Acute Toxicity: Harmful if swallowed.[1][2][3][4]

Skin Irritation: Causes skin irritation.[1][2][4][5]

Eye Irritation: Causes serious eye irritation.[1][2][4][5]

Respiratory Irritation: May cause respiratory irritation.[1][2][4]
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Sensitization: May cause an allergic skin reaction.[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[6][7]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact, which

can cause irritation and

potential sensitization.[1][6][7]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[1][6][7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

may be necessary for large

quantities or when engineering

controls are insufficient.[1]

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural workflow for the safe handling of 2-Amino-3-bromo-5-
phenylpyridine from receipt to disposal.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[8]
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Designate a specific area within the laboratory for handling the compound to contain

potential spills.

2. Donning Personal Protective Equipment:

Before handling, put on all required PPE as specified in the table above.

3. Handling the Compound:

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

control dust and vapors.[7]

Avoid the formation of dust and aerosols.[5][9]

Use non-sparking tools to prevent ignition sources.[9]

Keep containers tightly closed when not in use.[5][7]

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[7][8]

Ensure containers are clearly labeled.

Disposal Plan
Proper disposal of 2-Amino-3-bromo-5-phenylpyridine and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste material, including unused compound and any contaminated disposables

(e.g., gloves, weighing paper), in a clearly labeled, sealed, and compatible hazardous waste

container.[10]

2. Waste Treatment and Disposal:
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Waste containing 2-Amino-3-bromo-5-phenylpyridine should be treated as hazardous

waste.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Disposal must be conducted by a licensed environmental waste management company in

accordance with local, state, and federal regulations.[10]
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Caption: PPE Selection Workflow for Handling 2-Amino-3-bromo-5-phenylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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